Cas no 921561-61-7 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 921561-61-7
• MF: C₁₇H₁₉N₅O₂S₂
• MW: 389.49506020546
• CID: 5765256
• PubChem ID: 18569209
• Update Time: 2025-05-27

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS024629463
• 921561-61-7
• F2223-0265
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C17H19N5O2S2/c1-4-15-20-21-16(26-15)19-14(23)10-25-17-18-9-13(22(17)2)11-5-7-12(24-3)8-6-11/h5-9H,4,10H2,1-3H3,(H,19,21,23)
• InChI Key： DCOXRWGYHZGEGP-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NN=C(CC)S1)=O)C1=NC=C(C2C=CC(=CC=2)OC)N1C

Computed Properties

• Exact Mass: 389.09801721g/mol
• Monoisotopic Mass: 389.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 136Ų

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 921561-61-7)

The compound N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide, identified by its CAS No. 921561-61-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique combination of 1,3,4-thiadiazole and imidazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the presence of a methoxyphenyl group, which often enhances pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide has surged, driven by the need for innovative therapeutic agents. The compound's structural complexity and functional groups make it a promising candidate for targeting various biological pathways. For instance, the thiadiazole ring is frequently associated with antimicrobial and anti-inflammatory properties, while the imidazole core is a common scaffold in antifungal and anticancer drugs.

One of the most frequently searched questions in scientific databases is: "What are the potential applications of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide?" Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors, making it a valuable tool for researchers exploring new treatment modalities. Its CAS No. 921561-61-7 is often used as a reference in patent filings and academic publications, highlighting its relevance in contemporary research.

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide involves multi-step organic reactions, including the formation of the thiadiazole and imidazole rings, followed by strategic functionalization. The methoxyphenyl group is introduced to enhance the compound's solubility and bioavailability, addressing a common challenge in drug development. Researchers are also investigating its stability under various physiological conditions, a topic that frequently appears in search queries related to CAS No. 921561-61-7.

Another hot topic in the scientific community is the role of heterocyclic compounds in combating drug-resistant pathogens. Given the rising prevalence of antimicrobial resistance, compounds like N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide are being evaluated for their efficacy against resistant strains. The thiadiazole moiety, in particular, is under scrutiny for its potential to disrupt bacterial cell walls or inhibit essential enzymes.

From a commercial perspective, CAS No. 921561-61-7 is often listed in catalogs of specialty chemicals, catering to pharmaceutical and biotechnology industries. The compound's imidazole and thiadiazole components are also of interest to material scientists, who explore their applications in catalysis and polymer chemistry. This multidisciplinary appeal underscores the versatility of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide.

In conclusion, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 921561-61-7) represents a fascinating area of research with broad implications for medicine and materials science. Its unique structure, combining thiadiazole and imidazole rings, offers numerous possibilities for innovation. As scientific inquiries continue to grow, this compound is poised to remain a focal point in the search for next-generation therapeutic and functional materials.